Ethyl 2-(2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H20N4O4S2/c1-2-27-19(26)16-13-7-3-4-8-14(13)30-18(16)22-15(25)11-29-20-24-23-17(28-20)12-6-5-9-21-10-12/h5-6,9-10H,2-4,7-8,11H2,1H3,(H,22,25)
• InChI Key: SQVVLISXNDUVLY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NN=C(O3)C4=CN=CC=C4
• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol

Description

This compound is a complex organic molecule with a pyridinyl-oxadiazol-thioacetamido-tetrahydrobenzothiophene core. It contains several functional groups, including a pyridinyl group, an oxadiazol group, a thioacetamido group, and a tetrahydrobenzo[b]thiophene group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The molecule consists of a pyridinyl group, an oxadiazol group, a thioacetamido group, and a tetrahydrobenzo[b]thiophene group. Each of these groups contributes to the overall properties of the molecule.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Synthetic Pathways and Derivatives : The compound has been utilized as a precursor in the synthesis of a wide array of heterocyclic derivatives, including pyran, pyridine, and pyridazine derivatives. These synthetic pathways involve reactions with active methylene reagents to produce polyfunctionally substituted compounds, demonstrating the compound's versatility in organic synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antitumor and Anticancer Applications : Several studies have explored the antitumor and anticancer potential of derivatives synthesized from the compound. For instance, novel synthesis techniques have led to heterocyclic compounds with significant inhibitory effects on various cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer. These findings underscore the potential of these compounds in cancer research and therapy (Shams, Mohareb, Helal, & Mahmoud, 2010).

Antimicrobial Activity : The antimicrobial properties of synthesized heterocyclic compounds have also been investigated, with some compounds displaying promising results against a variety of bacterial strains. This highlights their potential application in developing new antimicrobial agents (Hemdan & Kamal Abd El-Mawgoude, 2015).